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Compound of Interest

Compound Name: C.I. Disperse red 54

Cat. No.: B1143416 Get Quote

C.I. Disperse Red 54: An In-depth Technical
Guide
An Overview of a Key Azo Dye in the Textile Industry

C.I. Disperse Red 54 is a monoazo dye recognized for its application in coloring synthetic

fibers, particularly polyester.[1][2] As a member of the disperse dye class, it is characterized by

its low water solubility and its ability to exist as a fine dispersion in an aqueous dyebath, from

which it diffuses into the hydrophobic fibers upon heating. This technical guide provides a

comprehensive review of C.I. Disperse Red 54, detailing its chemical and physical properties,

manufacturing process, primary applications in textile dyeing, and the analytical methods for its

detection. Toxicological aspects related to this class of dyes are also discussed.

Physicochemical Properties
C.I. Disperse Red 54, also known by its Colour Index number 11131, is a purple powder that

yields a yellow-red color in application.[1][3] Key physicochemical data for this dye are

summarized in the table below. It is important to note that a specific melting point for C.I.
Disperse Red 54 is not consistently reported in publicly available literature.
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Property Value Reference(s)

C.I. Name Disperse Red 54 [1]

C.I. Number 11131 [1]

CAS Number
12217-86-6, 6657-37-0, 6021-

61-0
[1][2]

Molecular Formula C₁₉H₁₈ClN₅O₄ [1][3]

Molecular Weight 415.83 g/mol [1][2]

Appearance Purple powder [1][3]

Boiling Point 622.6°C at 760 mmHg [3]

Density 1.31 g/cm³ [3]

Refractive Index 1.608 [3]

Solubility
Insoluble in water; Soluble in

acetone and alcohol.
[4]

Synthesis Pathway
The manufacturing of C.I. Disperse Red 54 involves a two-step diazotization and coupling

process. The synthesis begins with the diazotization of 2-chloro-4-nitrobenzenamine. This is

followed by the coupling of the resulting diazonium salt with N-cyanoethyl-N-

methoxycarbonylethylaniline.[1]

Starting Materials Reaction Steps Final Product

2-Chloro-4-nitrobenzenamine Diazotization

NaNO₂, HCl
0-5°C

N-cyanoethyl-N-
methoxycarbonylethylaniline

Azo Coupling

Diazonium Salt

C.I. Disperse Red 54
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Synthesis of C.I. Disperse Red 54.

Applications in Textile Dyeing
The primary application of C.I. Disperse Red 54 is in the dyeing of polyester fibers, where it

can be used to achieve deep shades.[1] It is also suitable for coloring cellulose acetate and

triacetate fibers.[1] The dye is typically applied using high-temperature methods or the

thermosol process to ensure effective diffusion and fixation within the fiber.

High-Temperature Exhaust Dyeing
This method involves dyeing the textile material in a pressurized vessel where the temperature

of the dyebath can be raised above the boiling point of water.

Experimental Protocol:

Scouring: The polyester fabric is first scoured to remove any impurities that might interfere

with dyeing.

Dye Bath Preparation: A dyebath is prepared with C.I. Disperse Red 54, a dispersing agent,

and an acidic buffer to maintain a pH of 4.5-5.5.

Dyeing Cycle:

The fabric is introduced into the dyebath at approximately 60°C.

The temperature is gradually raised to 130°C.

Dyeing is continued at this temperature for 30-60 minutes.

Cooling and Rinsing: The dyebath is cooled, and the fabric is rinsed thoroughly.

Reduction Clearing: A post-treatment with a reducing agent (e.g., sodium hydrosulfite) and

an alkali is performed to remove any unfixed dye from the fiber surface, thereby improving

wash fastness.
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High-Temperature Exhaust Dyeing Workflow.
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Thermosol Dyeing Process
The thermosol method is a continuous process suitable for dyeing large quantities of fabric.

Experimental Protocol:

Padding: The fabric is passed through a pad bath containing the dispersed dye, a migration

inhibitor, and other auxiliaries. The fabric is squeezed through rollers to ensure even dye

application.

Drying: The padded fabric is dried, often using infrared pre-dryers followed by hot air.

Thermofixation: The dried fabric is subjected to high temperatures (typically 190-220°C) for a

short duration (e.g., 60-90 seconds). This causes the dye to sublime and diffuse into the

polyester fibers.

After-treatment: The fabric is washed to remove unfixed dye and chemicals, which may

include a reduction clearing step.

Start Padding with
Dye Dispersion

Drying
(IR + Hot Air)

Thermofixation
(190-220°C)

Washing & Reduction
Clearing Final Drying End

Click to download full resolution via product page

Thermosol Dyeing Process Workflow.

Fastness Properties
C.I. Disperse Red 54 exhibits good fastness properties on polyester, which are crucial for the

longevity of the dyed fabric.
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Fastness Property AATCC Standard ISO Standard Reference(s)

Light Fastness 6 6 [1]

Washing Fastness

(Fading)
4-5 4-5 [1]

Washing Fastness

(Staining)
5 4-5 [1]

Perspiration Fastness

(Fading)
5 5 [1]

Perspiration Fastness

(Staining)
5 4-5 [1]

Ironing Fastness

(Fading)
4-5 4-5 [1]

Ironing Fastness

(Staining)
4-5 4-5 [1]

Analytical Methods
The detection and quantification of C.I. Disperse Red 54, particularly in textiles and

wastewater, are important for quality control and environmental monitoring. High-Performance

Liquid Chromatography (HPLC) is a commonly used technique for the analysis of disperse

dyes.

General HPLC Protocol for Disperse Dyes:

Instrumentation: An HPLC system equipped with a UV-Vis or Photodiode Array (PDA)

detector.

Column: A reversed-phase C18 column is typically used.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., water with formic

acid) and an organic solvent (e.g., acetonitrile or methanol).
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Sample Preparation: Extraction of the dye from the sample matrix (e.g., textile fiber) using a

suitable solvent, followed by filtration before injection.

Detection: The detector is set to the wavelength of maximum absorbance (λmax) of the dye.

Toxicological Profile
Specific toxicological data for C.I. Disperse Red 54, such as LD50 values, are not readily

available in the public domain. However, the broader class of disperse dyes, particularly azo

dyes, has been the subject of toxicological concern. Some azo dyes have the potential to break

down into aromatic amines, which may be carcinogenic.[5][6][7] For instance, studies on other

disperse dyes like Disperse Red 1 and Disperse Red 13 have shown evidence of mutagenic

and cytotoxic effects.[5] These findings underscore the importance of proper handling

procedures and wastewater treatment to minimize exposure and environmental contamination.

Conclusion
C.I. Disperse Red 54 remains a significant dye in the textile industry due to its effectiveness in

coloring polyester and other synthetic fibers. Its application through high-temperature and

thermosol dyeing processes allows for the production of textiles with good color fastness. While

specific toxicological data for this particular dye is limited, the general concerns associated with

azo and disperse dyes highlight the need for responsible manufacturing and use. Further

research into the specific toxicological and environmental profile of C.I. Disperse Red 54 would

be beneficial for a complete risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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